Cas no 145645-63-2 (b-D-Glucopyranoside, (1b,3b,22a,25S)-1,3,22-trihydroxyfurost-5-en-26-yl (9CI))
145645-63-2 structure
Product Name:b-D-Glucopyranoside, (1b,3b,22a,25S)-1,3,22-trihydroxyfurost-5-en-26-yl (9CI)
CAS No:145645-63-2
MF:C33H54O10
MW:610.775871753693
CID:170739
PubChem ID:15719188
Update Time:2024-03-01
b-D-Glucopyranoside, (1b,3b,22a,25S)-1,3,22-trihydroxyfurost-5-en-26-yl (9CI) Chemical and Physical Properties
Names and Identifiers
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- b-D-Glucopyranoside, (1b,3b,22a,25S)-1,3,22-trihydroxyfurost-5-en-26-yl (9CI)
- 1H-Naphth[2',1':4,5]indeno[2,1-b]furan,b-D-glucopyranoside deriv.
- Furostan, b-D-glucopyranoside deriv.
- Nolinofuroside A
- β-D-Glucopyranoside, (1β,3β,22α,25S)-1,3,22-trihydroxyfurost-5-en-26-yl (9CI)
- 145645-63-2
- DTXSID101152681
- beta-D-Glucopyranoside, (1beta,3beta,22alpha,25S)-1,3,22-trihydroxyfurost-5-en-26-yl
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- Inchi: 1S/C33H54O10/c1-16(15-41-30-29(39)28(38)27(37)24(14-34)42-30)7-10-33(40)17(2)26-23(43-33)13-22-20-6-5-18-11-19(35)12-25(36)32(18,4)21(20)8-9-31(22,26)3/h5,16-17,19-30,34-40H,6-15H2,1-4H3/t16-,17-,19+,20+,21-,22-,23-,24+,25+,26-,27+,28-,29+,30+,31-,32-,33+/m0/s1
- InChI Key: XVRUZUGQEQHLOB-QQMVAJSHSA-N
- SMILES: O1[C@](CC[C@H](C)CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)([C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC=C4C[C@H](C[C@H]([C@]4(C)[C@H]3CC[C@@]12C)O)O)O
Computed Properties
- Exact Mass: 610.37169792g/mol
- Monoisotopic Mass: 610.37169792g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 43
- Rotatable Bond Count: 7
- Complexity: 1050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 17
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 169Ų
b-D-Glucopyranoside, (1b,3b,22a,25S)-1,3,22-trihydroxyfurost-5-en-26-yl (9CI) Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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